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Compound of Interest

Compound Name: 5'-Chloro-2'-hydroxyacetophenone

Cat. No.: B072141 Get Quote

A Technical Guide to 5'-Chloro-2'-
hydroxyacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5'-Chloro-2'-
hydroxyacetophenone, a versatile chemical intermediate. The document details its chemical

identity, physical properties, and significant applications in organic synthesis, particularly as a

precursor for compounds with potential therapeutic activities.

Chemical Identity: Synonyms and Alternative Names
5'-Chloro-2'-hydroxyacetophenone is known by a variety of names in chemical literature and

commercial catalogs. A comprehensive list of these identifiers is crucial for accurate literature

searches and material sourcing.

1-(5-Chloro-2-hydroxyphenyl)ethan-1-one[1]

1-(5-Chloro-2-hydroxyphenyl)ethanone[1][2][3][4][5]

1-ACETYL-5-CHLORO-2-HYDROXYBENZENE[4]

2-Acetyl-4-chlorophenol[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b072141?utm_src=pdf-interest
https://www.benchchem.com/product/b072141?utm_src=pdf-body
https://www.benchchem.com/product/b072141?utm_src=pdf-body
https://www.benchchem.com/product/b072141?utm_src=pdf-body
https://www.3wpharm.com/product/13045.html
https://www.3wpharm.com/product/13045.html
https://www.smolecule.com/products/s793997
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1450744&Units=SI
http://www.chemcd.com/prodetailCCD00044776.html
https://www.wikidata.org/wiki/Q69756876
http://www.chemcd.com/prodetailCCD00044776.html
https://www.3wpharm.com/product/13045.html
https://www.smolecule.com/products/s793997
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1450744&Units=SI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-HYDROXY-5-CHLORO ACETOPHENONE[1][4]

2'-Hydroxy-5'-chloroacetophenone[1][2][3][4][5]

5-Chloro-2-hydroxyacetophenone[1][3][4][6]

Acetophenone, 5'-chloro-2'-hydroxy-[1][3]

Ethanone, 1-(5-chloro-2-hydroxyphenyl)-[1][3][4]

Physicochemical Properties
The physical and chemical properties of 5'-Chloro-2'-hydroxyacetophenone are summarized

in the table below, providing essential data for experimental design and safety considerations.

Property Value Source

Molecular Formula C₈H₇ClO₂ [1][2][7]

Molecular Weight 170.59 g/mol [1][2][7]

CAS Number 1450-74-4 [1][2][3][7]

Appearance
White solid / Almost white

crystalline powder
[2]

Melting Point 52-56 °C [2]

Boiling Point

107-109 °C (at 12 mmHg) 126-

128 °C (at 28 mmHg) 270.9 °C

(at 760 mmHg)

[2]

Density 1.3 g/cm³

Flash Point 117.6 °C

InChI Key
XTGCUDZCCIRWHL-

UHFFFAOYSA-N
[2][7]

Canonical SMILES CC(=O)C1=C(C=CC(=C1)Cl)O [2]
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Role in Organic Synthesis
5'-Chloro-2'-hydroxyacetophenone is a key precursor in the synthesis of various heterocyclic

compounds and other complex organic molecules. Its utility is primarily demonstrated in the

formation of chromenes, chalcones, and Schiff bases, which are classes of compounds

investigated for a range of biological activities.

Key Synthetic Applications:

Chromene Derivatives: It serves as a starting material for synthesizing compounds like 6-

Chloro-2-methyl-4H-chromen-4-one. Chromenes are a class of heterocyclic compounds with

potential applications in the development of anti-inflammatory and anti-cancer drugs.[2][8]

Chalcone Derivatives: The compound is used to produce 1-(2-Hydroxyphenyl)-5-phenyl-2,4-

pentadien-1-ones, which are derivatives of chalcones. Chalcones are known for their diverse

biological activities, including anti-bacterial, anti-fungal, and anti-cancer properties.[2][8]

Schiff Bases: It can be condensed with salicylhydrazide to yield Schiff bases, which are

reported to form copper(II) complexes.[9]

Allyl Ethers: It is an intermediate in the synthesis of molecules such as 2-styrenyl allyl ether.

[2][8]

The following diagram illustrates the role of 5'-Chloro-2'-hydroxyacetophenone as a

precursor in these synthetic pathways.

Synthetic Pathways from 5'-Chloro-2'-hydroxyacetophenone
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Potential Applications
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Caption: Synthetic utility of 5'-Chloro-2'-hydroxyacetophenone.

Experimental Protocols: Methodological Overview
While detailed, step-by-step experimental protocols are specific to individual research papers,

the general methodologies for the syntheses mentioned above are well-established in organic

chemistry.

Synthesis of Chromene Derivatives: A common method involves the reaction of a

hydroxyacetophenone with an appropriate reagent, such as an anhydride or an acid chloride,

often under basic or acidic conditions to facilitate cyclization.

Synthesis of Chalcone Derivatives: This typically involves a Claisen-Schmidt condensation

reaction between an acetophenone and an aldehyde (in this case, cinnamaldehyde or a

related compound) in the presence of a base catalyst.

Formation of Schiff Bases: This is generally achieved through the condensation reaction of

the ketone group on the acetophenone with a primary amine (like salicylhydrazide), often

with acid catalysis and removal of water to drive the reaction to completion.

For precise experimental conditions, including reagents, solvents, reaction times, temperatures,

and purification methods, researchers should consult the primary literature citing these

synthetic transformations.

Safety and Handling
5'-Chloro-2'-hydroxyacetophenone is classified with the GHS07 pictogram, indicating it can

be harmful or an irritant.[7] Hazard statements include H315 (Causes skin irritation), H319

(Causes serious eye irritation), and H335 (May cause respiratory irritation). Appropriate

personal protective equipment (PPE), such as gloves, eye protection, and a dust mask, should

be used when handling this compound. It should be stored in a dry, well-ventilated place,

sealed in its container.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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